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Compound of Interest

Compound Name: Phenylacetic-d7 acid

CAS No.: 65538-27-4

Cat. No.: B1601146

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of scientific advancement, particularly within pharmaceutical research and

development, the use of isotopically labeled compounds like Phenylacetic-d7 acid is

indispensable. The strategic replacement of hydrogen with deuterium atoms can significantly

alter a molecule's metabolic fate, offering a powerful tool for elucidating reaction mechanisms

and enhancing pharmacokinetic profiles.[1] While Phenylacetic-d7 acid is structurally similar

to its non-deuterated counterpart, its unique isotopic nature necessitates a meticulous

approach to handling, storage, and disposal to ensure both personnel safety and sample

integrity.

This guide provides a comprehensive, in-depth framework for the safe handling of

Phenylacetic-d7 acid. As Senior Application Scientists, we move beyond mere procedural lists

to explain the why behind each recommendation, fostering a culture of safety and scientific

excellence.
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Hazard Identification and Risk Assessment:
Understanding the Compound
Phenylacetic-d7 acid, in its solid, powdered form, presents hazards that are largely analogous

to phenylacetic acid. A thorough risk assessment is the foundational step before any handling

activities.

Primary Hazards:

Skin Irritation: Causes skin irritation.[2][3]

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[2][3][4]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

While deuterated compounds are not radioactive, their chemical reactivity and physical

properties can differ slightly from their non-deuterated analogs.[1] Therefore, it is crucial to

handle Phenylacetic-d7 acid with the same level of caution as its parent compound.

Safety Data Snapshot

Hazard Statement GHS Classification Precautionary Measures

H315: Causes skin irritation Skin Irrit. 2 P280: Wear protective gloves.

H319: Causes serious eye

irritation
Eye Irrit. 2A

P280: Wear eye

protection/face protection.[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.[2][3]

[4]

H335: May cause respiratory

irritation
STOT SE 3

P261: Avoid breathing dust.[2]

[3] P271: Use only outdoors or

in a well-ventilated area.
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Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to mitigate the risks associated with handling

Phenylacetic-d7 acid. The following recommendations are based on a comprehensive

evaluation of the compound's hazards.

Hand Protection
Glove Selection: Chemically resistant gloves are mandatory. Nitrile rubber gloves with a

minimum thickness of 0.11 mm are a suitable choice.[5] However, it is crucial to consult the

glove manufacturer's compatibility data for specific breakthrough times.

Glove Inspection and Technique: Always inspect gloves for any signs of degradation or

perforation before use.[2] Employ proper glove removal techniques to avoid contaminating

your skin.[5]

Eye and Face Protection
Safety Glasses: Safety glasses with side-shields conforming to EN166 or NIOSH standards

are the minimum requirement.[2]

Goggles and Face Shield: Due to the risk of serious eye irritation, chemical splash goggles

are strongly recommended, especially when handling larger quantities or when there is a

potential for dust generation. A face shield should be worn in conjunction with goggles for

maximum protection.[6]

Skin and Body Protection
Lab Coat: A standard laboratory coat should be worn at all times.

Impervious Clothing: For tasks with a higher risk of spillage, consider impervious clothing to

prevent skin contact.[2][5]

Footwear: Closed-toe shoes are required for all laboratory work.[7]

Respiratory Protection
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Engineering Controls: The primary method for controlling exposure to airborne particles is

through engineering controls, such as a chemical fume hood.[5]

Respirator Use: In situations where engineering controls are not sufficient to maintain

exposure below permissible limits, or during spill clean-up, respiratory protection is

necessary.

For nuisance exposures: A P95 (US) or P1 (EU EN 143) particle respirator can be used.[2]

[5]

For higher-level protection: Use an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator.

[2][5]

All respirator use must be in accordance with a comprehensive respiratory protection

program, including fit-testing.

Operational Plan: From Receipt to Use
A systematic approach to handling Phenylacetic-d7 acid minimizes the risk of exposure and

contamination.

Receiving and Storage
Verification: Upon receipt, verify that the container is intact and properly labeled.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[1][8] Keep the container

tightly closed to prevent moisture absorption, which can lead to isotopic dilution.[1][9]

Incompatible Materials: Store away from strong oxidizing agents.

Weighing and Handling Solid Phenylacetic-d7 Acid
Handling powdered chemicals requires specific techniques to prevent the generation of

airborne dust.

Designated Area: Whenever possible, designate a specific area for handling Phenylacetic-
d7 acid.[10]
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Engineering Controls: All handling of the solid compound should be performed in a certified

chemical fume hood to minimize inhalation exposure.[5]

Weighing Procedures:

Place an analytical balance inside the fume hood or use an enclosed balance.[10]

Cover the work surface with absorbent bench paper to contain any minor spills.[10]

Use weigh boats to handle the powder, as they are less likely to spill.[10]

Transfer the powder in small increments using a spatula.[10] Avoid pouring directly from

the bottle to prevent powder from accumulating on the threads.[10]

Keep the container closed when not in use.[10]

Preparation Weighing Process Cleanup

Don appropriate PPE Prepare fume hood work surface Place balance in fume hood Transfer solid to weigh boat Record weight Securely close container Decontaminate work area Dispose of waste properly Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safely Weighing Phenylacetic-d7 Acid.

Spill and Emergency Procedures
Prompt and appropriate action is crucial in the event of a spill.

Minor Spills (Solid):

Evacuate personnel from the immediate area.

Wearing appropriate PPE, carefully sweep up the spilled solid.[2] Avoid creating dust.

Place the material into a suitable, closed container for disposal.[2]
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Clean the spill area with a suitable solvent and decontaminate.

Major Spills:

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2]

Disposal Plan: Responsible Waste Management
The disposal of deuterated compounds must be handled with the same care as other chemical

waste.

Waste Segregation: Deuterated waste should be treated as hazardous chemical waste.[1]

Segregate waste streams (e.g., solid waste, non-chlorinated solvents) into clearly labeled,

separate waste containers.[1]

Licensed Disposal: All chemical waste must be disposed of through a licensed disposal

company in accordance with institutional, local, and national regulations.[1][2]

Empty Containers: Triple-rinse empty containers with an appropriate solvent.[1] Collect the

rinsate as hazardous waste.[1] After rinsing, the container can be disposed of as regular

laboratory waste, with the label defaced.[1]
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Waste Generated

Is the waste solid 
Phenylacetic-d7 acid?

Is the waste a solution
containing Phenylacetic-d7 acid? Is it an empty container?

Collect in a labeled
hazardous solid waste container.

Collect in a labeled
hazardous liquid waste container.

Triple-rinse with
appropriate solvent.

Collect rinsate as
hazardous liquid waste.

Deface label and dispose
of as regular lab waste.

Click to download full resolution via product page

Caption: Decision Tree for the Disposal of Phenylacetic-d7 Acid Waste.

By adhering to these comprehensive guidelines, researchers can safely and effectively utilize

Phenylacetic-d7 acid, ensuring the integrity of their research while maintaining the highest

standards of laboratory safety.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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